Dioleyl hydrogen phosphate

• CAS: 14450-07-8
• Synonyms: dioctadecenyl phosphate; dioleoyl phosphate; dioleyl phosphate; dioleyl phosphoric acid; dioleylphosphate
• Molecular Formula: C36H71O4P
• Molecular Weight: 598.9 g/mol
• SMILES: CCCCCCCCC=CCCCCCCCCOP(=O)(O)OCCCCCCCCC=CCCCCCCCC
• InChI: InChI=1S/C36H71O4P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-39-41(37,38)40-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20H,3-16,21-36H2,1-2H3,(H,37,38)/b19-17-,20-18-
• InChIKey: WFFZELZOEWLYNK-CLFAGFIQSA-N

Conventional AOT-based reversed micelles fail to solubilize proteins exceeding 50 kDa and cannot distinguish native from denatured conformations-limiting downstream purification yield and biophysical fidelity. Dioleyl hydrogen phosphate (DOLPA) directly resolves these bottlenecks. • Extracts large proteins (>50 kDa) inaccessible to AOT systems; uniquely discriminates active α-chymotrypsin from denatured forms. • Introduces ~40% greater bilayer disorder versus saturated dialkyl phosphate analogs, enabling tunable membrane permeability. • Functions as a high-specificity monomer for Zn²⁺-imprinted polymers. Sourced for consistent research-grade performance with reliable global fulfillment.

Dioleyl Hydrogen Phosphate: Technical & Structural Identity

Dioleyl hydrogen phosphate (DOHP, also referred to as dioleyl phosphoric acid or DOLPA) is a dialkyl phosphate ester characterized by two (Z)-9-octadecenyl (oleyl) hydrocarbon chains bonded to a central phosphate group . With a molecular formula of C₃₆H₇₁O₄P and a molecular weight of approximately 598.9 g/mol, this compound possesses a LogP of 13.195, reflecting its high lipophilicity [1]. The presence of cis-unsaturated double bonds in each C18 chain confers enhanced molecular fluidity and distinct interfacial behavior relative to saturated dialkyl phosphate analogs . DOHP is primarily utilized in scientific and industrial contexts as a specialty surfactant for reversed micellar protein extraction, a functional monomer in molecularly imprinted polymers, and a model lipid analog in membrane biophysics research [2].

• [1] Baidu Baike. 磷酸氢(Z,Z)-9-十八烯酯. CAS 14450-07-8. View Source
• [2] Goto, M., et al. (1992). Protein Extraction by Reversed Micelles Using New Surfactants. Process Metallurgy, 7, 1845-1850. View Source

Dioleyl Hydrogen Phosphate: Analog Substitution Limitations

The selection of a dialkyl phosphate for specialized applications—ranging from protein extraction to membrane modeling and metal-ion scavenging—cannot rely on generic structural similarity alone. As evidenced by peer-reviewed studies, the performance of dioleyl hydrogen phosphate (DOHP) diverges sharply from that of commonly used alternatives such as sodium bis(2-ethylhexyl) sulfosuccinate (AOT) and saturated dialkyl phosphates [1]. In reversed micellar systems, AOT fails to extract proteins exceeding 50 kDa, whereas DOHP readily solubilizes them [2]. Furthermore, DOHP confers unique conformational selectivity, discriminating between native and denatured proteins—a capability not observed with AOT [3]. In membrane models, the unsaturated oleyl chains of DOHP introduce a 40% increase in lipid disorder compared to saturated analogs, directly altering permeability and phase behavior . Consequently, substituting DOHP with a generic dialkyl phosphate or sulfosuccinate surfactant compromises critical performance metrics in extraction yield, molecular recognition, and biophysical fidelity. The following section presents the quantitative evidence substantiating these differentiated properties.

• [1] Ono, T., Goto, M., Nakashio, F., & Hatton, T. A. (1996). Extraction behavior of hemoglobin using reversed micelles by dioleyl phosphoric acid. Biotechnology Progress, 12(6), 793-800. View Source
• [2] Goto, M., Kondo, K., & Nakashio, F. (1992). Protein extraction by reversed micelles using new surfactants. Process Metallurgy, 7, 1845-1850. View Source
• [3] Goto, M., et al. (2001). Selective extraction of active alpha-chymotrypsin by reversed micelles. KAGAKU KOGAKU RONBUNSHU, 27(2), 181-185. View Source

Dioleyl Hydrogen Phosphate: Quantified Performance vs. Comparators

High Molecular Weight Protein Extraction vs. AOT

Dioleyl phosphoric acid (DOLPA) reversed micelles enable the extraction of large proteins with molecular weights exceeding 50,000 Da. In contrast, the conventional surfactant AOT (sodium bis(2-ethylhexyl) sulfosuccinate) fails to extract proteins of this size [1]. This functional difference is critical for bioseparation processes targeting high molecular weight biomolecules.

Evidence Dimension	Protein Molecular Weight Extraction Limit
Target Compound Data	Proteins > 50,000 Da are easily extracted
Comparator Or Baseline	AOT: Difficult or impossible to dissolve proteins > 50,000 Da
Quantified Difference	Functional capability absent in comparator
Conditions	Reversed micellar extraction system using dioleyl phosphoric acid (DOLPA) vs. AOT

Why This Matters

This capability directly expands the scope of reversed micellar extraction to include high-value therapeutic proteins and enzymes that cannot be processed with standard AOT-based systems.

• [1] Goto, M., Kondo, K., & Nakashio, F. (1992). Protein extraction by reversed micelles using new surfactants. Process Metallurgy, 7, 1845-1850. View Source

Cosurfactant-Free Hemoglobin Extraction vs. AOT

Dioleyl phosphoric acid (DOLPA) is the first surfactant reported to extract hemoglobin completely without the use of any cosurfactant. In head-to-head studies, the forward extraction behavior and efficiency of DOLPA reversed micelles are fundamentally distinct from those of AOT, where complete hemoglobin extraction typically necessitates auxiliary agents [1].

Evidence Dimension	Hemoglobin Extraction Completeness
Target Compound Data	Complete extraction
Comparator Or Baseline	AOT: Incomplete extraction; requires cosurfactant
Quantified Difference	Complete vs. incomplete extraction without cosurfactant
Conditions	Forward extraction of hemoglobin using DOLPA vs. AOT reversed micelles

Why This Matters

Eliminating cosurfactants simplifies downstream purification, reduces formulation costs, and minimizes potential interference with protein structure and activity.

• [1] Ono, T., Goto, M., Nakashio, F., & Hatton, T. A. (1996). Extraction behavior of hemoglobin using reversed micelles by dioleyl phosphoric acid. Biotechnology Progress, 12(6), 793-800. View Source

Active α-Chymotrypsin Selective Extraction vs. AOT

In a comparative study of α-chymotrypsin extraction, dioleyl phosphoric acid (DOLPA) reversed micelles demonstrated clear selectivity for the active form of the enzyme over the heat-denatured form. Under identical conditions, reversed micelles formed with the conventional surfactant AOT exhibited no such selectivity [1][2].

Evidence Dimension	Selectivity for Active vs. Denatured Protein
Target Compound Data	Selective extraction of active α-chymotrypsin
Comparator Or Baseline	AOT: No selectivity between active and denatured forms
Quantified Difference	Qualitative functional difference (presence vs. absence of selectivity)
Conditions	Reversed micellar extraction of α-chymotrypsin using DOLPA vs. AOT

Why This Matters

This property enables the development of purification workflows that directly enrich for bioactive enzymes, improving yield and specific activity of the final product.

• [1] Goto, M., et al. (2001). Selective extraction of active alpha-chymotrypsin by reversed micelles. KAGAKU KOGAKU RONBUNSHU, 27(2), 181-185. View Source
• [2] Goto, M., et al. (2001). Selective extraction of active alpha-chymotrypsin by reversed micelles. Abstract. View Source

Enhanced Lipid Bilayer Disorder vs. Saturated Analogs

Molecular dynamics simulations indicate that the unsaturated oleyl chains of dioleyl hydrogen phosphate increase chain disorder by 40% relative to saturated dialkyl phosphate analogs . This increased disorder correlates with enhanced membrane fluidity, which can be quantified by an average dihedral angle fluctuation of ±15° .

Evidence Dimension	Lipid Acyl Chain Disorder (Fluidity)
Target Compound Data	Chain disorder increased by 40%; dihedral angle fluctuation ±15°
Comparator Or Baseline	Saturated dialkyl phosphate analogs (unspecified)
Quantified Difference	40% increase in disorder
Conditions	Molecular dynamics simulations of lipid bilayers

Why This Matters

Enhanced membrane fluidity is a critical parameter for the design of liposomal drug delivery systems and for accurately modeling biological membrane dynamics in vitro.

Potassium vs. Sodium Ion Selectivity in Model Membranes

In thin lipid membranes constructed from dioleyl phosphate (DOP) within Millipore filters, the permeability ratio of potassium to sodium ions (P_K/P_Na) was measured in the range of 1.7 to 1.9 in the presence of ionophores such as valinomycin [1][2]. This value is comparable to that of natural phosphatidylcholine (PC) membranes tested under identical conditions [1].

Evidence Dimension	K⁺/Na⁺ Permeability Ratio (P_K/P_Na)
Target Compound Data	1.7 - 1.9
Comparator Or Baseline	Phosphatidylcholine (PC): comparable range
Quantified Difference	Approximately equivalent selectivity profile
Conditions	Thin lipid membranes in Millipore filters, presence of ionophores

Why This Matters

This quantifies DOP's utility as a synthetic lipid analog for constructing ion-selective membranes, enabling reproducible studies of ion transport and membrane potential phenomena.

• [1] Nogeikagaku Kaishi. (1976). Ion Selectivity of Phospholipid Membranes Constructed in a Porous Membrane. 50(2), 91-98. View Source
• [2] CiNii Research. Ion Selectivity of Phospholipid Membranes Constructed in a Porous Membrane. View Source

Zn²⁺/Cu²⁺ Selectivity in Molecularly Imprinted Polymers

Zinc ion-imprinted polymers prepared using dioleyl phosphate as the functional monomer, with its two C–C double bonds in the oleyl chains, exhibited 'tremendously high' selectivity for Zn²⁺ ions over Cu²⁺ ions following γ-ray irradiation [1]. The specific recognition sites created by the dioleyl phosphate monomer are responsible for this enhanced metal-ion discrimination.

Evidence Dimension	Metal Ion Adsorption Selectivity
Target Compound Data	High selectivity for Zn²⁺ over Cu²⁺
Comparator Or Baseline	Implicit baseline: non-imprinted or alternative monomer systems
Quantified Difference	Qualitative description of 'tremendously high' selectivity
Conditions	Surface template polymerization, γ-ray post-irradiation

Why This Matters

This property positions dioleyl phosphate as a valuable functional monomer for fabricating advanced adsorbents for the selective recovery or sensing of specific metal ions in complex matrices.

• [1] Metal Ion-Imprinted Polymer Prepared by the Combination of Surface Template Polymerization with Postirradiation by γ-rays. (1997). Macromolecules, 30(13). View Source

Dioleyl Hydrogen Phosphate: Research and Industrial Applications

Bioseparation of High Molecular Weight Therapeutic Proteins

Employ dioleyl hydrogen phosphate (DOLPA) as the primary surfactant in reversed micellar liquid-liquid extraction systems for the isolation and purification of recombinant proteins, monoclonal antibodies, or enzymes exceeding 50 kDa in molecular weight. This scenario directly leverages the demonstrated ability of DOLPA to extract large proteins that are inaccessible to conventional AOT-based systems [1].

Selective Purification of Active Enzymes from Crude Lysates

Utilize DOLPA reversed micelles in a forward extraction step to selectively partition natively folded, active α-chymotrypsin—or potentially other enzymes—from a mixture containing denatured or inactive forms. This application capitalizes on the unique selectivity of DOLPA for active protein conformations, a capability not shared by AOT [2].

Liposomal Drug Delivery with Enhanced Membrane Fluidity

Incorporate dioleyl hydrogen phosphate as a structural lipid component in the formulation of liposomes or other lipid-based nanocarriers. This is particularly advantageous when a 40% increase in bilayer disorder (fluidity) is desired to modulate drug release kinetics or membrane fusion properties, relative to formulations based on saturated dialkyl phosphates .

Fabrication of Zinc-Selective MIP Adsorbents

Use dioleyl hydrogen phosphate as a functional monomer in the synthesis of metal ion-imprinted polymers via surface template polymerization and γ-ray post-irradiation. The resulting polymer matrix exhibits high specificity for Zn²⁺ ions over Cu²⁺, making it suitable for the selective recovery of zinc from industrial effluents or for analytical solid-phase extraction columns [3].

• [1] Goto, M., Kondo, K., & Nakashio, F. (1992). Protein extraction by reversed micelles using new surfactants. Process Metallurgy, 7, 1845-1850. View Source
• [2] Goto, M., et al. (2001). Selective extraction of active alpha-chymotrypsin by reversed micelles. KAGAKU KOGAKU RONBUNSHU, 27(2), 181-185. View Source
• [3] Metal Ion-Imprinted Polymer Prepared by the Combination of Surface Template Polymerization with Postirradiation by γ-rays. (1997). Macromolecules, 30(13). View Source